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Compound of Interest

Compound Name: Potassium D-tartrate monobasic

Cat. No.: B1630022 Get Quote

An In-depth Technical Guide to the Solubility of Potassium D-Tartrate Monobasic

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium D-
tartrate monobasic (also known as potassium hydrogen D-tartrate) in various solvents. This

information is critical for a range of applications, from pharmaceutical formulation to chemical

synthesis. The following sections detail quantitative solubility data, experimental protocols for

solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of potassium D-tartrate monobasic is significantly influenced by the solvent

system and temperature. The following tables summarize the available quantitative data.

Table 1: Solubility of Potassium D-Tartrate Monobasic in Aqueous Solutions
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Solubility (g/L)

Water 10 ~0.4 ~4

Water 20 0.57 5.2, 5.7

Water 21.6 - 5.56

Water 25 - -

Water 100 6.1 61

10% Ethanol in Water 21.6 - 3.29

Note: Data is compiled from multiple sources and slight variations may exist.[1][2][3] A

saturated solution in water at 25°C has a pH of approximately 3.557.[3]

Table 2: Qualitative Solubility of Potassium D-Tartrate Monobasic in Organic Solvents

Solvent Solubility Description

Ethanol Insoluble / Slightly Soluble[4]

Alcohol (General) Insoluble[3][5]

Acetic Acid Insoluble[3]

Experimental Protocol: Determination of Solubility
by Titration
A common and reliable method for determining the solubility of potassium D-tartrate
monobasic, a weak acid, is through titration with a standardized strong base, such as sodium

hydroxide (NaOH).

Objective: To determine the concentration of a saturated potassium D-tartrate monobasic
solution, and thus its solubility.

Materials and Reagents:
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Potassium D-tartrate monobasic, solid

Distilled or deionized water

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Phenolphthalein indicator solution

Beakers and Erlenmeyer flasks

Magnetic stirrer and stir bar

Volumetric flasks, pipettes, and burette

Filter paper and funnel

Constant temperature bath (optional, for temperature-specific measurements)

Procedure:

Preparation of the Saturated Solution:

Add an excess amount of solid potassium D-tartrate monobasic to a known volume of

the desired solvent (e.g., 100 mL of distilled water) in a beaker. The presence of

undissolved solid is crucial to ensure saturation.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 1-2 hours)

to ensure equilibrium is reached. For precise temperature-dependent solubility, this should

be done in a constant temperature bath.

Filtration:

Allow the undissolved solid to settle.

Carefully filter the supernatant through a filter paper to remove all solid particles. The

collected filtrate is the saturated solution.

Titration:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1630022?utm_src=pdf-body
https://www.benchchem.com/product/b1630022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately pipette a known volume of the saturated filtrate (e.g., 25.00 mL) into a clean

Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the flask. The solution should remain

colorless.

Fill a clean burette with the standardized NaOH solution and record the initial volume.

Titrate the potassium D-tartrate monobasic solution with the NaOH solution until the first

permanent faint pink color appears. This is the endpoint of the titration.

Record the final volume of the NaOH solution.

Repeat the titration at least two more times with fresh aliquots of the saturated solution to

ensure accuracy and reproducibility.

Calculations:

Moles of NaOH used:

Moles NaOH = Molarity of NaOH × (Volume of NaOH used in Liters)

Moles of Potassium D-Tartrate Monobasic:

Since the reaction between potassium D-tartrate monobasic (a monoprotic acid in this

context) and NaOH is a 1:1 molar ratio, the moles of potassium D-tartrate monobasic
are equal to the moles of NaOH used.

Moles KHT = Moles NaOH

Molar Solubility:

Molar Solubility (mol/L) = Moles KHT / Volume of filtrate titrated in Liters

Solubility in g/L:

Solubility (g/L) = Molar Solubility (mol/L) × Molar Mass of Potassium D-Tartrate
Monobasic (188.18 g/mol )
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Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of potassium D-tartrate monobasic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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